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Compound of Interest

Compound Name: 2-Methyl-2-cyclohexen-1-OL

Cat. No.: B1618130

An In-depth Technical Guide to 2-Methyl-2-cyclohexen-1-ol

This technical guide provides a comprehensive overview of 2-Methyl-2-cyclohexen-1-ol,
including its chemical identifiers, physicochemical properties, and relevant experimental data. It
is intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Chemical Identifiers and Properties

2-Methyl-2-cyclohexen-1-ol is a cyclic organic compound. Its identifiers and key properties
are summarized below.
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Identifier Type Value

CAS Number 20461-30-7[1][2][3][4]

IUPAC Name 2-methylcyclohex-2-en-1-0l[3]

Molecular Formula C7H120I3][4]

Molecular Weight 112.17 g/mol [3]

InChi INChl=1S/C7H120/c1-6-4-2-3-5-7(6)8/h4,7-
8H,2-3,5H2,1H3[3][4]

InChlKey LONAYYKXZPCZNH-UHFFFAOY SA-N[3][4]

Canonical SMILES CC1=CCCCC10[3][4]

PubChem CID 300312[3]

Physicochemical Data

Property Value Conditions
Boiling Point 80 °C[1][2] 18 Torr
Density 0.962 g/cm3[1][2] 22 °C

pKa 14.73 £ 0.40 Predicted

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and characterization of 2-Methyl-2-
cyclohexen-1-ol.
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Spectroscopy Type Data Summary

Spectral data is available, providing insights into

13C NMR

the carbon framework.[3]

The mass spectrum shows the molecular ion
Mass Spectrometry (GC-MS) peak and fragmentation patterns, confirming the

molecular weight.[3]

The IR spectrum reveals the presence of key
Infrared (IR) Spectroscopy functional groups, such as the hydroxyl (-OH)

and alkene (C=C) groups.[3]

Synthesis Protocols

The synthesis of 2-Methyl-2-cyclohexen-1-ol can be achieved through various synthetic
routes. A common method involves the reduction of the corresponding ketone, 2-methyl-2-
cyclohexen-1-one.

Experimental Protocol: Reduction of 2-Methyl-2-cyclohexen-1-one

This protocol is adapted from a general procedure for the reduction of a,3-unsaturated ketones.
Materials:

e 2-Methyl-2-cyclohexen-1-one

e Lithium aluminum hydride (LiAIH4)

e Anhydrous diethyl ether

e 10% Hydrochloric acid

» Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

Procedure:
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e A solution of 2-methyl-2-cyclohexen-1-one in anhydrous diethyl ether is placed in a round-
bottomed flask equipped with a magnetic stirrer and a dropping funnel, under a nitrogen
atmosphere.

e The flask is cooled in an ice bath.

e A solution of lithium aluminum hydride in anhydrous diethyl ether is added dropwise to the
stirred solution.

 After the addition is complete, the reaction mixture is stirred for an additional hour at 0°C.

e The reaction is quenched by the slow, sequential addition of water, followed by a 15%
sodium hydroxide solution, and then more water.

e The resulting mixture is filtered, and the solid is washed with diethyl ether.

e The combined organic layers are washed with water and brine, then dried over anhydrous
magnesium sulfate.

e The solvent is removed under reduced pressure to yield the crude product, which can be
further purified by distillation or chromatography.

Safety and Handling

2-Methyl-2-cyclohexen-1-ol is classified as a combustible liquid and is harmful if swallowed or
inhaled. It also causes serious eye irritation.[5]

Precautionary Statements:

o Keep away from heat, sparks, open flames, and hot surfaces.[5]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[5]

Wash skin thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[5]

Use only outdoors or in a well-ventilated area.[5]
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o Wear protective gloves, eye protection, and face protection.[5]
First Aid Measures:
« |If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[5]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[5]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[5]

Visualized Workflows

General Synthesis Workflow
[Start: 2-Methyl-2-cyc|ohexen-1-ona
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Caption: A generalized workflow for the synthesis of 2-Methyl-2-cyclohexen-1-ol.

Spectroscopic Analysis Workflow
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Caption: Workflow for the spectroscopic analysis of 2-Methyl-2-cyclohexen-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Methyl-2-cyclohexen-1-OL CAS number and
identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618130#2-methyl-2-cyclohexen-1-ol-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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